Cas no 1213971-04-0 ((1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine
• CAS No: 1213971-04-0
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• MDL: MFCD09830322
• CID: 4578162
• PubChem ID: 96955708
• Update Time: 2025-05-24

(1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Dichloropyridin-3-yl)ethanamine
• (1S)-1-(2,6-DICHLORO(3-PYRIDYL))ETHYLAMINE
• (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine

• MDL： MFCD09830322
• Inchi： 1S/C7H8Cl2N2/c1-4(10)5-2-3-6(8)11-7(5)9/h2-4H,10H2,1H3/t4-/m0/s1
• InChI Key： TZTTUKHATVHCRK-BYPYZUCNSA-N
• SMILES： N[C@H](C1=CC=C(Cl)N=C1Cl)C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 296.8±35.0 °C at 760 mmHg
• Flash Point: 133.3±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine

Compound Introduction: (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine (CAS No. 1213971-04-0)

Compound (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine, identified by its CAS number 1213971-04-0, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a chiral center at the (1S) position, which is a critical feature influencing its pharmacological properties and interactions with biological targets.

The molecular structure of (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine consists of a pyridine core substituted with chlorine atoms at the 2 and 6 positions, and an amine functional group at the 3 position. This specific arrangement of substituents enhances the compound's ability to interact with various biological receptors and enzymes. The presence of chlorine atoms not only influences the electronic properties of the molecule but also contributes to its stability and reactivity in biochemical pathways.

In recent years, pyridine derivatives have been extensively studied for their role in drug development. The compound (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine has shown promise in several preclinical studies as a potential lead compound for treating various diseases. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents that can target multiple disease pathways simultaneously.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have been found to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Specifically, (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine has demonstrated activity against several types of cancer by interfering with key signaling pathways that drive tumor growth and metastasis. Recent studies have highlighted its efficacy in inhibiting tyrosine kinases, which are overexpressed in many solid tumors and are crucial for cancer cell survival.

The chiral center at the (1S) position is particularly noteworthy, as it allows for the synthesis of enantiomerically pure forms of the compound. Enantioselective synthesis is a critical aspect of modern drug development, as the biological activity of a molecule can be significantly influenced by its stereochemistry. The enantiomeric purity of (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine ensures that it behaves predictably in biological systems, reducing the risk of unexpected side effects.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Pyridine derivatives have been known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine make it a potent inhibitor of these enzymes, thereby reducing inflammation and alleviating symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine has also been explored for its antimicrobial properties. Pyridine derivatives are known to exhibit broad-spectrum antimicrobial activity by targeting bacterial enzymes and cellular structures. The chlorine substituents in this compound enhance its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. This makes it a promising candidate for developing new antibiotics to combat resistant strains of bacteria.

The synthesis of (1S)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as asymmetric hydrogenation have been employed to achieve enantioselective synthesis. These techniques allow for the efficient production of enantiomerically pure compounds without the need for costly chiral resolution processes.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have shown that (1S)-1-(2,6-dichloropyridin-3-ylenthanenamrine exhibits good oral bioavailability and moderate metabolic stability. This suggests that it could be suitable for oral administration as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and minimize potential interactions with other drugs.

Future directions in research on (1S)-1-(2,6-dichloropyridin-ylenthanenamrine include exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide the design of more effective derivatives. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

In conclusion, (1S)-1213971040-(2,6-dichloropyridin-3-yl)ethan-amrine is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases such as cancer, inflammation, and infections. Ongoing research efforts aim to fully elucidate its pharmacological properties and explore new synthetic strategies to optimize its production and application.